Cas no 1805446-40-5 (5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid)
5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid
-
- Inchi: 1S/C9H9BrF2N2O2/c10-7-4(2-13)3-14-8(9(11)12)5(7)1-6(15)16/h3,9H,1-2,13H2,(H,15,16)
- InChI Key: REVFUZLDCWMSHD-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=C(C(F)F)C=1CC(=O)O)CN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: -1.8
- Topological Polar Surface Area: 76.2
5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053137-1g |
5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid |
1805446-40-5 | 97% | 1g |
$1,534.70 | 2022-04-01 |
5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid
Research Brief on 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805446-40-5)
5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805446-40-5) is a pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound features a unique combination of functional groups, including an aminomethyl moiety, a bromo substituent, and a difluoromethyl group, which contribute to its reactivity and potential biological activity. Recent studies have explored its utility as a building block for the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.
One of the key areas of interest for this compound is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid make it a promising candidate for the development of selective kinase inhibitors. Recent publications have highlighted its use in the synthesis of compounds that exhibit potent inhibitory activity against specific kinases involved in tumor proliferation and metastasis. The bromo and difluoromethyl groups, in particular, are thought to enhance binding affinity and metabolic stability.
In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial drug development. The aminomethyl group provides a handle for further functionalization, enabling the creation of derivatives with enhanced antibacterial or antifungal properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited moderate to strong activity against a panel of Gram-positive and Gram-negative bacteria, suggesting its potential as a scaffold for novel antibiotics.
The synthetic routes to 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid have also been a focus of recent research. Optimized protocols have been developed to improve yield and purity, with particular attention to the introduction of the difluoromethyl group, which can be challenging due to its reactivity. Recent advances in fluorination chemistry have enabled more efficient and scalable synthesis of this compound, as reported in Organic Process Research & Development.
Looking ahead, the versatility of 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid suggests that it will continue to be a valuable tool in medicinal chemistry. Ongoing research is exploring its incorporation into more complex molecules, such as PROTACs (Proteolysis Targeting Chimeras), which represent a cutting-edge approach in targeted protein degradation. The compound's unique structural features make it an attractive candidate for such applications, and further studies are expected to elucidate its full potential in this emerging field.
In conclusion, 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805446-40-5) is a compound of significant interest in chemical and pharmaceutical research. Its applications in kinase inhibitor development, antimicrobial agents, and innovative therapeutic modalities like PROTACs highlight its broad utility. Continued research into its synthesis, derivatives, and biological activities will likely yield further insights and opportunities for drug discovery.
1805446-40-5 (5-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)